Cas no 858523-28-1 (METHYL 2-METHOXY-4-(1H-PYRAZOL-1-YL)BENZOATE)

• Product Name: METHYL 2-METHOXY-4-(1H-PYRAZOL-1-YL)BENZOATE
• CAS No: 858523-28-1
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 1841588
• PubChem ID: 53438886
• Update Time: 2025-04-21

METHYL 2-METHOXY-4-(1H-PYRAZOL-1-YL)BENZOATE Chemical and Physical Properties

Names and Identifiers

• METHYL 2-METHOXY-4-(1H-PYRAZOL-1-YL)BENZOATE
• methyl 2-methoxy-4-pyrazol-1-ylbenzoate
• 858523-28-1
• SCHEMBL12018299
• DTXSID80701563
• DB-297876
• AB50513

• Inchi： 1S/C12H12N2O3/c1-16-11-8-9(14-7-3-6-13-14)4-5-10(11)12(15)17-2/h3-8H,1-2H3
• InChI Key： FBVZCRGMBQOUCY-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(=O)OC)N1C=CC=N1

Computed Properties

• Exact Mass: 232.085
• Monoisotopic Mass: 232.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4A^2
• XLogP3: 1.7